Cas no 1023558-43-1 (5-(4-fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one)

• Product Name: 5-(4-fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one
• CAS No: 1023558-43-1
• MF: C₁₆H₁₅FN₂O
• MW: 270.301507234573
• MDL: MFCD04444686
• CID: 5156465
• PubChem ID: 4135300
• Update Time: 2025-10-28

5-(4-fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-1,4-benzodiazepin-2-one
• 5-(4-Fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2h-benzo[e][1,4]diazepin-2-one
• 5-(4-fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one

• MDL： MFCD04444686
• Inchi： 1S/C16H15FN2O/c1-10-2-7-14-13(8-10)16(18-9-15(20)19-14)11-3-5-12(17)6-4-11/h2-8,16,18H,9H2,1H3,(H,19,20)
• InChI Key： ZOMZHLAUDUPOOX-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(C)C=C2C(C2=CC=C(F)C=C2)NCC1=O

Additional information on 5-(4-fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one

5-(4-Fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one: A Comprehensive Overview

5-(4-Fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one is a complex organic compound with the CAS number 1023558-43-1. This compound belongs to the class of benzodiazepines, which are well-known for their pharmacological activities. The structure of this compound is characterized by a benzodiazepine ring system fused with a tetrahydroisoquinoline moiety, making it a unique member within this class. The presence of a fluorophenyl group and a methyl substituent further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the importance of benzodiazepine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The benzo[e][1,4]diazepin-2-one core structure has been shown to exhibit antidepressant, anxiolytic, and neuroprotective properties in preclinical models. The substitution pattern in 5-(4-fluorophenyl)-7-methyl... plays a crucial role in modulating these activities. For instance, the fluorine atom at the para position of the phenyl ring contributes to enhanced lipophilicity, which may improve its ability to cross the blood-brain barrier.

The synthesis of this compound involves a multi-step process that typically includes ring-closing reactions, alkylation, and oxidation steps. Researchers have explored various methodologies to optimize the synthesis pathway, aiming for higher yields and better purity. One notable approach involves the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations. These advancements have not only streamlined the synthesis process but also opened avenues for further structural modifications to explore its pharmacological potential.

From a pharmacological perspective, 5-(4-fluorophenyl)-7-methyl... has demonstrated promising activity in assays targeting serotonin reuptake inhibition, which is a key mechanism for antidepressant drugs. Preclinical studies have shown that this compound exhibits potent activity comparable to established drugs like fluoxetine and sertraline. Furthermore, its selectivity profile suggests minimal off-target effects, making it a potential candidate for further development.

Another area of interest lies in its potential as a neuroprotective agent. Recent research has indicated that this compound may exert protective effects against oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these effects appears to involve modulation of mitochondrial function and reduction of reactive oxygen species (ROS) production.

In terms of toxicity and safety profiles, preliminary studies suggest that this compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential for adverse reactions.

Looking ahead, the development of analogs based on this compound's structure could lead to new therapeutic entities with improved efficacy and reduced side effects. Researchers are actively exploring substitutions at various positions on the benzodiazepine ring to identify optimal pharmacokinetic and pharmacodynamic properties.

In conclusion, 5-(4-fluorophenyl)-7-methyl-1,3,4,5-tetrahydro-2H-benzo[e][1,4]diazepin-2-one (CAS No 1023558-43-1) represents a promising lead compound in drug discovery efforts targeting central nervous system disorders. Its unique structure and encouraging preclinical results underscore its potential as a novel therapeutic agent. Continued research into its synthesis optimization and pharmacological evaluation will be essential for advancing this compound towards clinical applications.